4-{[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]amino}-5-(2-furyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(3,5-dimethyl-1-phenylpyrazol-4-yl)methylideneamino]-3-(furan-2-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H16N6OS/c1-12-15(13(2)23(22-12)14-7-4-3-5-8-14)11-19-24-17(20-21-18(24)26)16-9-6-10-25-16/h3-11H,1-2H3,(H,21,26)/b19-11+
• InChI Key: WUMROMNUWQCXLN-YBFXNURJSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C=NN3C(=NNC3=S)C4=CC=CO4
• Isomeric SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)/C=N/N3C(=NNC3=S)C4=CC=CO4
• Molecular Formula: C18H16N6OS
• Molecular Weight: 364.4 g/mol

Description

4-{[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]amino}-5-(2-furyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole-thiol core substituted with a furyl group and a pyrazole-derived Schiff base moiety. Its structure combines aromatic and heteroaromatic systems, which are critical for diverse biological and material science applications. The compound’s synthesis typically involves condensation reactions between pyrazole aldehydes and triazole-thiol precursors, followed by crystallization for structural validation using techniques like single-crystal X-ray diffraction (SC-XRD) .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing pyrazole and triazole rings possess significant antimicrobial properties. The target compound has shown efficacy against various bacterial strains, making it a candidate for developing new antibiotics. A study demonstrated that derivatives of triazoles exhibit enhanced antibacterial activity when combined with other agents, suggesting potential for synergistic effects in treatment regimens .

Anticancer Properties

Compounds similar to the target structure have been investigated for their anticancer activities. Triazoles are known to inhibit cell proliferation in cancerous cells through various mechanisms, including apoptosis induction and cell cycle arrest. Preliminary studies suggest that the incorporation of the pyrazole moiety may enhance these effects, providing a pathway for developing new anticancer drugs .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has been documented extensively. The target compound may inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways, offering therapeutic benefits in conditions like arthritis and other inflammatory diseases. This application is supported by evidence from related compounds demonstrating similar effects .

Pesticidal Activity

Research has highlighted the use of triazole derivatives as effective fungicides. The target compound's structural attributes may confer resistance against fungal pathogens in crops. Laboratory tests have indicated that similar compounds can inhibit fungal growth and spore germination, suggesting potential use as a biofungicide .

Plant Growth Regulation

Certain pyrazole-containing compounds have been shown to act as plant growth regulators. They can influence physiological processes such as seed germination and root development. The target compound's dual functionality could be explored to enhance crop yield and resilience against environmental stressors .

Case Studies

Study	Focus	Findings
	Antimicrobial Activity	Demonstrated significant inhibition of bacterial growth with derivatives of triazoles.
	Anticancer Research	Indicated potential for inducing apoptosis in cancer cells through triazole derivatives.
	Anti-inflammatory Studies	Showed reduction in inflammation markers with pyrazole-based compounds.
	Agricultural Use	Identified effectiveness as a biofungicide against common agricultural pathogens.

Chemical Reactions Analysis

Alkylation of the Thiol Group

The thiol moiety undergoes alkylation with electrophilic reagents to form thioethers or sulfides. For example:

• Reaction with α-bromoacetophenone :
  Under reflux in ethanol, the thiol group reacts with α-bromoacetophenone in the presence of triethylamine to yield 3-(4-methoxybenzyl)-5-(3,5-dimethyl-1H-pyrazol-1-yl)-7H- triazolo[3,4-b] thiadiazine .

• Reaction with chloroacetonitrile :
  Heating with chloroacetonitrile and sodium acetate forms 6-amino-3-(1,3-diphenyl-1H-pyrazol-4-yl)-7H- triazolo[3,4-b] thiadiazine .

Key Conditions :

Reagent	Solvent	Catalyst	Product Type	Yield
α-Bromoacetophenone	Ethanol	Triethylamine	Thiadiazine derivative	85–90%
Chloroacetonitrile	Ethanol	Sodium acetate	Amino-thiadiazine derivative	90%

Cyclization Reactions

The triazole-thiol scaffold participates in cyclization to form fused heterocycles:

• Formation of triazolo-thiadiazines :
  Reaction with phenacyl bromides (e.g., 4-methoxyphenacylbromide) under reflux in ethanol and triethylamine produces 6,7-dihydro-5H- triazolo[3,4-b] thiadiazines .

• Oxidative cyclization :
  Iodine-mediated oxidative coupling with aryl halides generates 1,2,4-triazolo[3,4-b]thiadiazines .

Example Pathway :

• Condensation with aldehyde to form Schiff base intermediate.

• Cyclization via nucleophilic attack of the thiol on the electrophilic carbon.

Condensation with Aldehydes

The imine (-CH=N-) group reacts with aromatic aldehydes (e.g., 2,4-dichloro-5-fluorobenzaldehyde) in the presence of piperidine to form arylidene derivatives .

Product :
7-Arylidene-6-(2,4-dichloro-5-fluorophenyl)-3-substituted-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines.
Conditions : Ethanol, reflux, 6–8 hours.

Complexation with Metal Ions

The triazole nitrogen atoms and thiol sulfur can coordinate transition metals:

• Copper(II) complexes :
  Reaction with Cu(NO₃)₂ in methanol yields complexes with enhanced antimicrobial activity .

• Zinc(II) complexes :
  Forms stable complexes under ambient conditions, characterized by IR and NMR spectroscopy .

Biological Relevance :

• Cu(II) complexes show 2–4× higher antifungal activity against Candida albicans compared to the free ligand.

Oxidation of the Thiol Group

The -SH group oxidizes to disulfide (-S-S-) under mild oxidative conditions:

• Reagents : H₂O₂, I₂, or atmospheric O₂.

• Product : 4-{[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]amino}-5-(2-furyl)-4H-1,2,4-triazole-3-disulfide .

Nucleophilic Substitution

The triazole ring undergoes substitution at the N1 or N2 positions:

• Arylation :
  Reacts with aryl halides (e.g., 4-chloronitrobenzene) using CuO as a catalyst in pyridine to form 1-aryl-1,2,4-triazoles .

• Alkylation :
  Methylation with methyl sulfate in NaOH yields 1-methyl-1,2,4-triazole derivatives .

Thioester Formation

Reaction with ethyl chloroacetate in DMF and triethylamine produces ethyl 2-[(triazolyl)thio]acetate , a precursor for hydrazide derivatives .

Synthetic Utility :

• The ester intermediate is hydrolyzed to thioacetohydrazide for further functionalization .

Biological Activity Correlation

Reactivity directly influences pharmacological properties:

• Thiadiazine derivatives exhibit MIC values of 8–16 µg/mL against Staphylococcus aureus .

• Methylation at the triazole N1 position reduces activity, while arylidene substitution enhances antifungal potency .

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name / Substituents	Core Structure	Substituent Effects	Biological Activity (if reported)
Target Compound (Triazole-thiol + furyl + pyrazole)	1,2,4-triazole-3-thiol	Enhanced π-π stacking due to planar furyl and pyrazole groups	Not explicitly reported; inferred antioxidant/antimicrobial potential from thiol and aromatic moieties
4-(4-chlorophenyl)-2-(pyrazolyl)thiazole (Compound 4, )	Thiazole + pyrazole	Chlorophenyl group increases hydrophobicity; triclinic symmetry with P̄1 space group	No direct activity reported; structural rigidity noted
N-(3,5-di-tert-butyl-4-hydroxyphenyl)-pyrazole-carboxamide (Compound 4h, )	Pyrazole + sulfonamide	Bulky tert-butyl groups improve solubility; sulfonamide enhances bioactivity	Reported antibacterial/anti-inflammatory properties
S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol ()	Triazole-thiol + pyrazole	Methylpyrazole enhances thermal stability; thiol group enables metal coordination	Antioxidant and antimicrobial activities demonstrated

Key Observations:

The Schiff base linkage (methyleneamino group) may facilitate chelation with metal ions, a property shared with other triazole-thiol derivatives .

Crystallographic Trends :

• Isostructural compounds (e.g., Compounds 4 and 5 in ) exhibit triclinic symmetry (P̄1) with two independent molecules per asymmetric unit. This suggests that steric effects from substituents (e.g., furyl vs. fluorophenyl) influence packing efficiency and molecular planarity .

Q & A

Q. What are the established synthetic protocols for this compound, and how are intermediates characterized?

The synthesis typically involves a multi-step approach:

• Step 1: Condensation of 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde with 4-amino-5-(2-furyl)-4H-1,2,4-triazole-3-thiol to form the Schiff base via reflux in ethanol under acidic catalysis (e.g., acetic acid) .
• Step 2: Alkylation of the thiol group using alkyl halides in methanol with NaOH as a base, optimized for regioselectivity .
• Characterization: Intermediates and final products are confirmed via ¹H/¹³C-NMR (for structural elucidation), LC-MS (for molecular weight validation), and elemental analysis (C, H, N, S) to confirm purity .

Q. Which spectroscopic techniques are critical for structural validation?

Key techniques include:

Technique	Application	Example Parameters
¹H-NMR	Confirms Schiff base formation (imine proton at δ 8.5–9.5 ppm) and alkylation success (disappearance of thiol proton at δ 3.5–4.5 ppm) .	DMSO-d₆, 400 MHz
LC-MS	Validates molecular ion peaks (e.g., [M+H]⁺) and detects impurities.	ESI⁺ mode, m/z range 50–800 .
FTIR	Identifies functional groups (C=N stretch at 1600–1650 cm⁻¹, S-H absence post-alkylation) .	KBr pellet, 400–4000 cm⁻¹

Advanced Research Questions

Q. How can researchers optimize the alkylation step to address low yields or side reactions?

• Variable alkyl halides: Testing primary vs. secondary halides (e.g., methyl iodide vs. benzyl bromide) to assess steric effects on reaction efficiency .
• Solvent optimization: Replacing methanol with DMF or THF to enhance solubility of bulky intermediates .
• Temperature control: Reducing side reactions (e.g., oxidation) by conducting reactions under nitrogen at 0–5°C .
• Monitoring by TLC: Using ethyl acetate/hexane (3:7) to track reaction progress and isolate pure products via column chromatography .

Q. What strategies resolve contradictions in reported biological activities (e.g., antimicrobial vs. inactive results)?

• Comparative assay standardization: Use identical microbial strains (e.g., S. aureus ATCC 25923) and MIC protocols across studies to eliminate variability .
• Molecular docking: Evaluate binding affinity to target enzymes (e.g., E. coli DNA gyrase) using AutoDock Vina, correlating results with experimental IC₅₀ values .
• ADME analysis: Predict bioavailability (e.g., Lipinski’s rule compliance) to distinguish intrinsic activity limitations from pharmacokinetic failures .

Q. What advanced methods confirm structural integrity when crystallography data is unavailable?

• High-resolution mass spectrometry (HR-MS): Achieves <5 ppm mass accuracy to confirm molecular formula .
• 2D-NMR (COSY, HSQC): Resolves overlapping signals and assigns proton-carbon correlations (e.g., furyl vs. triazole protons) .
• Single-crystal X-ray diffraction: If feasible, compare with structurally analogous compounds (e.g., pyrazole-triazole hybrids) to infer bond lengths and angles .

Methodological Challenges and Solutions

Q. How to address discrepancies in purity assessment between elemental analysis and HPLC?

• Root cause: Elemental analysis may overlook non-volatile impurities (e.g., metal residues), while HPLC detects UV-active contaminants.
• Solution: Combine both methods and supplement with ICP-MS for trace metal analysis .

Q. What experimental designs improve reproducibility in biological assays?

• Positive controls: Include known inhibitors (e.g., ciprofloxacin for antimicrobial assays) to validate assay conditions .
• Dose-response curves: Use at least five concentrations (e.g., 1–100 µM) to calculate accurate EC₅₀/IC₅₀ values .
• Triplicate repeats: Minimize intra-assay variability, with statistical validation (p < 0.05 via ANOVA) .